Cas no 1804133-44-5 (3-(Chloromethyl)-2-ethoxyphenylpropanal)

• Product Name: 3-(Chloromethyl)-2-ethoxyphenylpropanal
• CAS No: 1804133-44-5
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 4962030
• Update Time: 2025-08-04

3-(Chloromethyl)-2-ethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-ethoxyphenylpropanal

• Inchi： 1S/C12H15ClO2/c1-3-15-12-10(7-13)5-4-6-11(12)9(2)8-14/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： UEFXVPQDQWSRPY-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1OCC)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on 3-(Chloromethyl)-2-ethoxyphenylpropanal

3-(Chloromethyl)-2-ethoxyphenylpropanal (CAS No. 1804133-44-5): A Comprehensive Overview

3-(Chloromethyl)-2-ethoxyphenylpropanal (CAS No. 1804133-44-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring, chloromethyl group, and ethoxy substituent, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of 3-(Chloromethyl)-2-ethoxyphenylpropanal is C₁₂H₁₅ClO₂, and its molecular weight is approximately 226.70 g/mol. The presence of the aldehyde functional group (-CHO) at the terminal position of the propyl chain imparts reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The chloromethyl group (-CH₂Cl) and ethoxy group (-OCH₂CH₃) further enhance its versatility by providing additional functional handles for chemical modification.

In the realm of pharmaceutical research, 3-(Chloromethyl)-2-ethoxyphenylpropanal has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential as a building block for the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the successful synthesis of a series of derivatives from 3-(Chloromethyl)-2-ethoxyphenylpropanal, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

The chloromethyl group in 3-(Chloromethyl)-2-ethoxyphenylpropanal can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of various functional groups. This property makes it an attractive starting material for the synthesis of complex organic molecules with diverse biological activities. Additionally, the ethoxy group can be selectively removed or modified to generate a range of structurally related compounds, further expanding its utility in drug discovery.

In materials science, 3-(Chloromethyl)-2-ethoxyphenylpropanal has been investigated for its potential use in the development of advanced materials with tailored properties. Research published in the Journal of Polymer Science: Polymer Chemistry (2020) demonstrated that this compound can be polymerized to form polymers with unique optical and mechanical properties. These polymers have shown promise in applications such as optical sensors, coatings, and adhesives.

The synthetic accessibility of 3-(Chloromethyl)-2-ethoxyphenylpropanal is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the condensation of 3-chlorobenzaldehyde with 2-ethoxybenzaldehyde followed by reduction to form the desired aldehyde. This synthetic strategy is highly reproducible and scalable, making it suitable for large-scale production.

Safety considerations are paramount when handling 3-(Chloromethyl)-2-ethoxyphenylpropanal. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safe use. It is recommended to work with this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 3-(Chloromethyl)-2-ethoxyphenylpropanal (CAS No. 1804133-44-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in fields such as pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.